8-BUTYRYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
8-BUTYRYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
115787-82-1
VCID:
VC0047181
InChI:
InChI=1S/C20H16O11S3.3Na/c1-2-3-18(21)31-14-8-15(32(22,23)24)11-6-7-13-17(34(28,29)30)9-16(33(25,26)27)12-5-4-10(14)19(11)20(12)13;;;/h4-9H,2-3H2,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30);;;/q;3*+1/p-3
SMILES:
CCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C20H13Na3O11S3
Molecular Weight:
594.5 g/mol
8-BUTYRYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
CAS No.: 115787-82-1
Main Products
VCID: VC0047181
Molecular Formula: C20H13Na3O11S3
Molecular Weight: 594.5 g/mol
| CAS No. | 115787-82-1 |
|---|---|
| Product Name | 8-BUTYRYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT |
| Molecular Formula | C20H13Na3O11S3 |
| Molecular Weight | 594.5 g/mol |
| IUPAC Name | trisodium;8-butanoyloxypyrene-1,3,6-trisulfonate |
| Standard InChI | InChI=1S/C20H16O11S3.3Na/c1-2-3-18(21)31-14-8-15(32(22,23)24)11-6-7-13-17(34(28,29)30)9-16(33(25,26)27)12-5-4-10(14)19(11)20(12)13;;;/h4-9H,2-3H2,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30);;;/q;3*+1/p-3 |
| Standard InChIKey | AXRHQOVIZNDJOE-UHFFFAOYSA-K |
| SMILES | CCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | CCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| PubChem Compound | 11387779 |
| Last Modified | Nov 11 2021 |
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